Cas no 1149343-68-9 (Bisnicalaterine A)

• Product Name: Bisnicalaterine A
• CAS No: 1149343-68-9
• MF: C₄₂H₅₀N₄O₅
• MW: 690.87021112442
• CID: 6660220
• Update Time: 2024-03-02

Bisnicalaterine A Chemical and Physical Properties

Names and Identifiers

• bisnicalaterine A
• Bisnicalaterine A

• Inchi： 1S/C42H50N4O5/c1-7-23-21-44(3)33-18-29-25-13-9-11-15-31(25)43-39(29)35(17-27(23)37(33)41(48)50-5)46-32-16-12-10-14-26(32)30-19-34-38(42(49)51-6)28(20-36(47)40(30)46)24(8-2)22-45(34)4/h7-16,27-28,33-38,43,47H,17-22H2,1-6H3/b23-7-,24-8-
• InChI Key： TYYBJRHYBIULFL-YLSUZJBISA-N
• SMILES： COC(C1C2/C(=C\C)/CN(C1CC1C3C(=CC=CC=3)N(C3C4NC5C(C=4CC4N(C/C(/C(C4C(OC)=O)C3)=C/C)C)=CC=CC=5)C=1C(C2)O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• XLogP3: 2.773

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vobasan alkaloids Vobasan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Vobasan alkaloids